3-Iodo-1-(oxan-2-yl)pyrazole

• IUPAC Name: 3-iodo-1-(oxan-2-yl)pyrazole
• InChI: InChI=1S/C8H11IN2O/c9-7-4-5-11(10-7)8-3-1-2-6-12-8/h4-5,8H,1-3,6H2
• InChI Key: XHBYURSURJVCBA-UHFFFAOYSA-N
• Canonical SMILES: C1CCOC(C1)N2C=CC(=N2)I
• Molecular Formula: C8H11IN2O
• Molecular Weight: 278.09 g/mol

Description

3-Iodo-1-(oxan-2-yl)pyrazole is an organic compound that has gained significant attention in recent years due to its diverse range of applications in the fields of research and industry. It is also known as 3-iodo-1-(tetrahydro-2H-pyran-4-yl)-1H-pyrazole. The CAS Number for this compound is 1540221-68-8.

Synthesis Analysis

The synthesis of pyrazoles, including 3-Iodo-1-(oxan-2-yl)pyrazole, involves various strategies such as multicomponent approach, dipolar cycloadditions, cyclocondensation of hydrazine with carbonyl system, using heterocyclic system and multicomponent approach. A special emphasis is placed on a thorough examination of response processes.

Molecular Structure Analysis

The molecular structure of 3-Iodo-1-(oxan-2-yl)pyrazole is represented by the Inchi Code: 1S/C8H11IN2O/c9-8-1-4-11(10-8)7-2-5-12-6-3-7/h1,4,7H,2-3,5-6H2. The molecular weight of this compound is 278.09.

Chemical Reactions Analysis

Pyrazoles, including 3-Iodo-1-(oxan-2-yl)pyrazole, are involved in a variety of chemical reactions. These include the application of energy-efficient techniques such as microwave and ultrasound-assisted synthesis, benign catalysts and biodegradable composites, solvent selection with a focus on water as a renewable and non-toxic medium, and solvent-free conditions.

Physical And Chemical Properties Analysis

Pyrazoles, including 3-Iodo-1-(oxan-2-yl)pyrazole, are characterized by a five-membered heterocyclic structure featuring two neighboring nitrogen atoms. Pyrazoles can act as weak bases or acids, with possible strength highly dependent on the nature of their substituent groups.

Scientific Research Applications

Medicinal Chemistry

Pyrazole derivatives have been extensively studied for their diverse biological activities. . Therefore, “3-Iodo-1-(oxan-2-yl)pyrazole” could potentially be used in the development of new therapeutic agents.

Agriculture

. They could potentially be used in the development of new pesticides or herbicides.

Chemosensors

. “3-Iodo-1-(oxan-2-yl)pyrazole” could potentially be used in the development of new chemosensors.

Environmental Monitoring

. “3-Iodo-1-(oxan-2-yl)pyrazole” could potentially be used in the development of new MOFs for environmental monitoring.

Biological Imaging

. “3-Iodo-1-(oxan-2-yl)pyrazole” could potentially be used in the development of new MOFs for biological imaging.

Synthesis of New Compounds

. “3-Iodo-1-(oxan-2-yl)pyrazole” could potentially be used as a building block in the synthesis of new organic compounds.

Mechanism of Action

The mechanism of action of pyrazoles is complex and depends on the specific derivative and its biological target. Pyrazoles can act as weak bases or acids, with possible strength highly dependent on the nature of their substituent groups.

Safety and Hazards

3-Iodo-1-(oxan-2-yl)pyrazole is considered hazardous by the 2012 OSHA Hazard Communication Standard (29 CFR 1910.1200). It can cause skin irritation, serious eye irritation, and may cause respiratory irritation.

Future Directions

The future directions for the study and application of pyrazoles, including 3-Iodo-1-(oxan-2-yl)pyrazole, are vast. These compounds have shown promising antimicrobial, anticancer, anti-inflammatory, and antiviral properties. Therefore, synthesizing structurally diverse pyrazole derivatives is highly desirable, and various researchers continue to focus on preparing this functional scaffold and finding new and improved applications.